![molecular formula C11H16F3N3O B6424578 N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide CAS No. 1226436-61-8](/img/structure/B6424578.png)
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide
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Overview
Description
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide (NTP) is a synthetic compound with a wide range of applications in the pharmaceutical, chemical, and biological fields. NTP is a member of the pyrazole family of compounds, which is characterized by its ability to bind to a variety of molecules, including proteins, peptides, and nucleic acids. NTP has been used in a number of scientific research applications, including drug discovery, protein engineering, and biochemistry, due to its ability to interact with a variety of molecules.
Scientific Research Applications
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide has been used in a number of scientific research applications, including drug discovery, protein engineering, and biochemistry. In drug discovery, this compound has been used to identify novel drug targets and to study the binding of small molecules to proteins. In protein engineering, this compound has been used to study protein-protein interactions and to identify potential drug binding sites. In biochemistry, this compound has been used to study the structure and function of proteins and nucleic acids.
Mechanism of Action
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide binds to a variety of molecules, including proteins, peptides, and nucleic acids. The binding of this compound to these molecules is mediated by hydrogen bonding and electrostatic interactions. The binding of this compound to proteins and peptides is thought to be due to the presence of hydrogen bonds between the this compound molecule and the peptide backbone. The binding of this compound to nucleic acids is thought to be due to the presence of electrostatic interactions between the this compound molecule and the negatively charged phosphate groups of the nucleic acid.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro, this compound has been shown to inhibit the activity of a number of enzymes, including cyclooxygenase, tyrosine kinase, and phosphatases. In vivo, this compound has been shown to modulate the activity of a number of signaling pathways, including the MAPK pathway, the PI3K/Akt pathway, and the NF-κB pathway.
Advantages and Limitations for Lab Experiments
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide has a number of advantages for use in laboratory experiments. This compound is relatively inexpensive and can be easily synthesized in high yields. In addition, this compound is highly soluble in aqueous solutions and can be stored at room temperature. However, this compound is not as stable as some other compounds, and can be degraded by light and high temperatures.
Future Directions
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide has a wide range of potential applications in the pharmaceutical, chemical, and biological fields. In the pharmaceutical field, this compound could be used to identify novel drug targets and to study the binding of small molecules to proteins. In the chemical field, this compound could be used to study the structure and function of proteins and nucleic acids. In the biological field, this compound could be used to modulate the activity of a number of signaling pathways. In addition, this compound could be used to study the effects of environmental factors on protein structure and function. Finally, this compound could be used to develop new synthetic compounds with improved binding affinity and selectivity.
Synthesis Methods
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide is synthesized using a simple one-step reaction involving the reaction of trifluoroacetic acid with 1,3,5-trimethyl-1H-pyrazol-4-yl propanamide. The reaction is typically conducted in aqueous solution and yields this compound in high yields. The reaction is relatively fast and can be completed in less than one hour.
properties
IUPAC Name |
N-(2,2,2-trifluoroethyl)-3-(1,3,5-trimethylpyrazol-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16F3N3O/c1-7-9(8(2)17(3)16-7)4-5-10(18)15-6-11(12,13)14/h4-6H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCRSZVXJPASNBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)CCC(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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